Cas no 30232-12-3 (Propanoic acid,mercapto-)

Propanoic acid,mercapto- structure
Product name:Propanoic acid,mercapto-
CAS No:30232-12-3
MF:C3H6O2S
MW:106.143539905548
CID:308158
Propanoic acid,mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,mercapto-
- Mercaptopropionic acid
- Propionicacid, mercapto- (7CI)
-
- Inchi: 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
- InChI Key: DKIDEFUBRARXTE-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCS
Computed Properties
- Exact Mass: 106.00888
- Monoisotopic Mass: 106.00885
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 52.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 0.4
Experimental Properties
- Density: 1.223
- Melting Point: 16.8 DEG C
- Boiling Point: 217.4°Cat760mmHg
- Flash Point: 100.7°C
- PSA: 37.3
Propanoic acid,mercapto- Related Literature
-
1. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
-
Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
-
Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
-
Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
-
Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
-
Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
-
Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
-
Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
-
Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
-
10. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
30232-12-3 (Propanoic acid,mercapto-) Related Products
- 79-42-5(2-sulfanylpropanoic acid)
- 26530-24-5(5-Chloro-2-n-octyl-4-isothiazolin-3-one)
- 1379363-71-9(2-(3,4-DIFLUORO-5-METHOXYPHENYL)ETHANETHIOL)
- 2138541-18-9(N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide)
- 137780-61-1(Cyclohexanone, 4-(difluoromethylene)-)
- 53207-28-6(2,2-difluoro-N-methylacetamide)
- 1216261-68-5(3-(3-chloro-4-methoxyphenyl)-3-cyclohexylpropanoic acid)
- 2763780-67-0(Ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate)
- 124393-64-2(1-(2-propan-2-yloxyphenyl)ethanol)
- 1261859-09-9(3'-Bromo-2-chloro-5'-hydroxypropiophenone)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
